Cas no 1710674-54-6 (1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1710674-54-6
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 5181579
• PubChem ID: 102549201
• Update Time: 2025-05-28

1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Acetyl-piperidin-3-yl)-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H14N4O3/c1-7(15)13-4-2-3-8(5-13)14-6-9(10(16)17)11-12-14/h6,8H,2-5H2,1H3,(H,16,17)
• InChI Key： AMDAVWNGRIXCCA-UHFFFAOYSA-N
• SMILES： N1(C2CCCN(C(C)=O)C2)C=C(C(O)=O)N=N1

Additional information on 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1710674-54-6)

The compound 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1710674-54-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule combines a piperidine core with a 1,2,3-triazole ring, making it a versatile scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the design of enzyme inhibitors, receptor modulators, and other biologically active compounds.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the carboxylic acid functional group in 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid further enhances its utility in drug design, as it allows for easy derivatization and conjugation with other molecular entities. This feature is particularly valuable in the development of prodrugs or targeted drug delivery systems, which are among the hottest topics in pharmaceutical research today.

The synthesis of 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry methodologies, a technique that has revolutionized the construction of complex heterocycles. The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction is often employed to form the triazole ring, ensuring high regioselectivity and yield. This approach aligns with the growing trend toward green chemistry and sustainable synthesis, as it minimizes waste and reduces the need for hazardous reagents.

From a structural perspective, the acetylpiperidine moiety in this compound contributes to its improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. These attributes are critical for drug candidates undergoing preclinical evaluation, as they directly impact bioavailability and therapeutic efficacy. Moreover, the 1,2,3-triazole ring is known for its ability to participate in hydrogen bonding and dipole interactions, which can improve binding affinity to biological targets.

In the context of current research trends, 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is being explored for its potential role in addressing global health challenges, such as antibiotic resistance and emerging viral infections. Its modular structure allows for rapid optimization, making it a promising candidate for high-throughput screening campaigns. Additionally, the compound's compatibility with computational drug design tools, such as molecular docking and QSAR modeling, further accelerates its adoption in modern drug discovery pipelines.

Another area of interest is the application of this compound in bioconjugation strategies, where it can serve as a linker for attaching fluorescent probes or other diagnostic agents. This capability is particularly relevant in the era of precision medicine, where there is a growing need for tools that enable real-time monitoring of drug distribution and target engagement. The carboxylic acid group facilitates the formation of stable amide bonds, ensuring robust conjugation under mild conditions.

As the pharmaceutical industry continues to embrace fragment-based drug discovery, small molecules like 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid are gaining prominence as valuable building blocks. Their ability to occupy specific binding pockets and modulate protein-protein interactions makes them indispensable in the quest for first-in-class therapeutics. Furthermore, the compound's synthetic accessibility and scalability align with the industry's focus on cost-effective and efficient manufacturing processes.

In conclusion, 1-(1-acetylpiperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1710674-54-6) represents a compelling example of how innovative chemical design can address contemporary challenges in drug development. Its unique structural features, combined with its versatility and compatibility with cutting-edge technologies, position it as a key player in the next generation of therapeutic agents. Researchers and industry professionals alike are encouraged to explore its full potential in advancing human health and scientific knowledge.